Propane, 1,1'-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-

• CAS No.: 145547-89-3
• Molecular Formula: C7H10Cl2N4O10
• Molecular Weight: 381.08 g/mol
• IUPAC Name: 1-[dichloro(2,2-dinitropropoxy)methoxy]-2,2-dinitropropane
• InChI: InChI=1S/C7H10Cl2N4O10/c1-5(10(14)15,11(16)17)3-22-7(8,9)23-4-6(2,12(18)19)13(20)21/h3-4H2,1-2H3
• InChI Key: SWCFSWCYANTYMN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC(OCC(C)([N+](=O)[O-])[N+](=O)[O-])(Cl)Cl)([N+](=O)[O-])[N+](=O)[O-]

Description

Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] is a chemical compound with the molecular formula C7H10Cl2N4O10.

Preparation Methods

The synthesis of Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] involves multiple steps. One common method includes the reaction of dichloromethane with 2,2-dinitropropane in the presence of a base. The reaction conditions typically require controlled temperatures and specific solvents to ensure the desired product is obtained . Industrial production methods may involve large-scale reactors and continuous flow processes to maximize yield and efficiency .

Chemical Reactions Analysis

Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can lead to the formation of less oxidized derivatives.

Substitution: It can undergo substitution reactions where one or more functional groups are replaced by others. Common reagents used in these reactions include strong acids, bases, and oxidizing agents.

Scientific Research Applications

Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] has several applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: Its unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] involves its interaction with molecular targets such as enzymes and receptors. It can modulate biochemical pathways by binding to specific sites on these targets, leading to changes in their activity . The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] can be compared with similar compounds such as:

Propane, 1,1’-[methylenebis(oxy)]bis[2,2-dinitro-]: This compound has a similar structure but differs in the substituents attached to the propane backbone.

N,N’-(((((propane-2,2-diylbis(4,1-phenylene))bis(oxy))bis(4,1-phenylene))bis(diazene-2,1-diyl))bis(4,1-phenylene))diacetamide: Another compound with a complex structure and similar functional groups. The uniqueness of Propane, 1,1’-[(dichloromethylene)bis(oxy)]bis[2,2-dinitro-] lies in its specific arrangement of atoms and the resulting chemical properties.